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Compound of Interest

1-(4-Methoxyphenyl)piperazine
Compound Name:
hydrochloride

Cat. No.: B127617

Essential Safety and Handling Guide for 1-(4-
Methoxyphenyl)piperazine Hydrochloride

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling 1-(4-Methoxyphenyl)piperazine hydrochloride.
Adherence to these procedures is essential for ensuring personal safety and proper
management of this chemical in a laboratory setting.

Hazard Identification and Personal Protective Equipment
(PPE)

1-(4-Methoxyphenyl)piperazine hydrochloride is classified with the following hazard
statements:

e H315: Causes skin irritation[1][2]

o H319: Causes serious eye irritation[1][2]

o H335: May cause respiratory irritation[1][2]

The signal word for this chemical is Warning.[1][2]

To mitigate these risks, the following personal protective equipment is mandatory.
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Protection Type Specific Recommendations Rationale

Chemical safety goggles or

glasses that meet ANSI Z.87.1  To prevent serious eye
Eye/Face Protection standards.[3] A face shield irritation from dust or splashes.

should be worn when there is [1112]

a risk of splashing.[3]

Wear chemical-resistant
gloves (e.g., nitrile).[3] A lab
coat or other protective To prevent skin irritation.[1][2]
) ] clothing is required to prevent Proper glove removal
Skin Protection ) )
skin contact.[4][5][6] technique must be followed to
Contaminated clothing should avoid skin contact.[5]
be removed and washed

before reuse.[1][4][6]

Use a NIOSH/MSHA-approved
respirator, such as an N95
dust mask, especially when
) ) dust may be generated.[7] To prevent respiratory tract
Respiratory Protection ] o
Work should be conducted ina irritation.[1][2][6][8]
well-ventilated area, preferably

in a chemical fume hood.[4][5]

[6li71el

Physical and Chemical Properties

A summary of the key physical and chemical properties is provided below for quick reference.
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Property Value
Pale yellow to yellow liquid or off-white
Appearance
powder[9]
CAS Number 38869-47-5[1]
Molecular Formula C11H16N20 (base)
Molecular Weight 192.26 g/mol (base)
Melting Point 42-47 °C (lit.)[8][10]
Boiling Point 344 °C at 760 mmHg[11]
Flash Point 161.8 °C[11]
Stable under normal temperatures and
Stability pressures.[11] May be air and light sensitive.[7]

[8l11]

Operational Plans

Handling and Storage Procedures
Handling:

» Avoid all contact with skin and eyes.[4][5][6][8]

e Do not breathe dust, fumes, or vapors.[1][4][6][8]

e Ensure adequate ventilation at all times.[4][5][6][8]

e Wash hands thoroughly after handling the substance.[1][4][6]
e Minimize dust generation and accumulation.[6]

o Keep away from heat, sparks, and open flames.[7]

Storage:

» Store in a cool, dry, and well-ventilated area.[4][6][7][8][11]
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o Keep the container tightly closed when not in use.[1][4][6][7][11]

 Store locked up.[2][6][7]

e Incompatible with strong oxidizing agents.[4][7]

First Aid Measures

Immediate medical attention is crucial in case of exposure.

Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air.[4][5][6][7] If
breathing is difficult or stops, provide artificial
respiration and seek immediate medical
attention.[4][5][6][7]

Skin Contact

Immediately wash the affected area with soap
and plenty of water while removing all
contaminated clothing.[1][4][5][7] Seek medical

attention if irritation develops or persists.[4][6]

Eye Contact

Immediately rinse eyes with plenty of water for
at least 15 minutes, also under the eyelids.[1][4]
[5][7] Remove contact lenses if present and
easy to do.[1][4][6] Seek immediate medical
attention.[4][7]

Ingestion

Do NOT induce vomiting.[7] Clean the mouth
with water and get medical attention.[4] Never
give anything by mouth to an unconscious
person.[5][6]

Disposal and Spill Management Plan
Accidental Release Measures

In the event of a spill, follow these steps to ensure safety and containment.

o Evacuate: Evacuate personnel from the immediate spill area.[5][8]
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Ventilate: Ensure the area is well-ventilated.[5][8]

Wear PPE: Use personal protective equipment as described in Section 1.[4][5][8]

Containment: Prevent the substance from entering drains or waterways.[1][8]

Clean-up: For solid spills, carefully sweep or vacuum up the material and place it into a
suitable, closed container for disposal.[4][5][8] Avoid creating dust.[5][8]

Disposal Considerations

All waste materials must be disposed of in accordance with federal, state, and local
environmental regulations.[4] Contact a licensed professional waste disposal service to dispose
of this material.[4][12] Contaminated packaging should also be treated as hazardous waste and
disposed of accordingly.[12]

Experimental Workflow Visualization

The following diagram illustrates the standard procedure for handling a chemical spill of 1-(4-
Methoxyphenyl)piperazine hydrochloride.
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Workflow for Chemical Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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